N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide

• Molecular Formula: C18H24N2O2S
• Molecular Weight: 332.5 g/mol
• IUPAC Name: N-(1-propan-2-ylpiperidin-4-yl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C18H24N2O2S/c1-14(2)20-11-9-17(10-12-20)19-23(21,22)18-8-7-15-5-3-4-6-16(15)13-18/h3-8,13-14,17,19H,9-12H2,1-2H3
• InChI Key: IIDATNKKEYRWEY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NS(=O)(=O)C2=CC3=CC=CC=C3C=C2

Description

N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide is a chemical compound that belongs to the class of sulfonamides. This compound features a piperidine ring substituted with an isopropyl group and a naphthalene-2-sulfonamide moiety. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide typically involves the following steps:

Formation of Piperidine Intermediate: The piperidine ring is synthesized by reacting 4-piperidone with isopropylamine under reductive amination conditions.

Sulfonamide Formation: The piperidine intermediate is then reacted with naphthalene-2-sulfonyl chloride in the presence of a base such as triethylamine to form the final sulfonamide compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of sulfone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of substituted sulfonamides.

Scientific Research Applications

N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide involves its interaction with specific molecular targets. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of their natural substrates. This inhibition can disrupt essential biochemical pathways, leading to the desired therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

N-(2,2,6,6-Tetramethylpiperidin-4-yl)methacrylamide: Another piperidine derivative with different functional groups.

4-Amino-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-carboxamides: Compounds with a piperidine core used as kinase inhibitors.

Uniqueness

N-[1-(propan-2-yl)piperidin-4-yl]naphthalene-2-sulfonamide is unique due to its specific combination of a piperidine ring and a naphthalene-2-sulfonamide moiety. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry.